Abiraterone
Abiraterone
Brand Name:
Vulcanchem
CAS No.:
154229-19-3
VCID:
VC0193195
InChI:
InChI=1S/C24H31NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-5,7,13,15,18-19,21-22,26H,6,8-12,14H2,1-2H3/t18-,19-,21-,22-,23-,24+/m0/s1
SMILES:
Molecular Formula:
C24H31NO
Molecular Weight:
349.5 g/mol
Abiraterone
CAS No.: 154229-19-3
VCID: VC0193195
Molecular Formula: C24H31NO
Molecular Weight: 349.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 154229-19-3 |
|---|---|
| Product Name | Abiraterone |
| Molecular Formula | C24H31NO |
| Molecular Weight | 349.5 g/mol |
| IUPAC Name | (3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C24H31NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-5,7,13,15,18-19,21-22,26H,6,8-12,14H2,1-2H3/t18-,19-,21-,22-,23-,24+/m0/s1 |
| Standard InChIKey | GZOSMCIZMLWJML-VJLLXTKPSA-N |
| Canonical SMILES | CC12CCC(CC1=CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | 17-(3-pyridyl)androsta-5,16-dien-3beta-ol abiraterone CB 7598 CB-7598 CB7598 |
| Reference | O'Donnell A, Judson I, Dowsett M, Raynaud F, Dearnaley D, Mason M, Harland S, Robbins A, Halbert G, Nutley B, Jarman M: Hormonal impact of the 17alpha-hydroxylase/C(17,20)-lyase inhibitor abiraterone acetate (CB7630) in patients with prostate cancer. Br J Cancer. 2004 Jun 14;90(12):2317-25. [PMID:15150570] Ryan CJ, Cheng ML: Abiraterone acetate for the treatment of prostate cancer. Expert Opin Pharmacother. 2013 Jan;14(1):91-6. doi: 10.1517/14656566.2013.745852. Epub 2012 Nov 30. [PMID:23199349] |
| PubChem Compound | 132971 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume